Cas no 884324-34-9 (2-ammonioethyl 1-[(9z)-9-octadecenoyloxy]-3-(palmitoyloxy)-2-prop Anyl Phosphate)

• Product Name: 2-ammonioethyl 1-[(9z)-9-octadecenoyloxy]-3-(palmitoyloxy)-2-prop Anyl Phosphate
• CAS No: 884324-34-9
• MF: C₃₉H₇₆NO₈P
• MW: 717.99641418457
• CID: 1923942
• PubChem ID: 137699694
• Update Time: 2025-04-21

2-ammonioethyl 1-[(9z)-9-octadecenoyloxy]-3-(palmitoyloxy)-2-prop Anyl Phosphate Chemical and Physical Properties

Names and Identifiers

• 2-Ammonioethyl 1-[(9Z)-9-octadecenoyloxy]-3-(palmitoyloxy)-2-prop anyl phosphate
• 1-Palmitoyl-3-oleoyl-sn-glycero-2-PE
• 1-PalMitoyl-3-oleoyl-sn-glycero-2-phosphoethanolaMine (1,3-POPE)
• PD018768
• 2-azaniumylethyl [(2R)-1-hexadecanoyloxy-3-[(Z)-octadec-9-enoyl]oxypropan-2-yl] phosphate
• (2R)-2-[(2-Azaniumylethyl phosphonato)oxy]-3-(hexadecanoyloxy)propyl (9Z)-octadec-9-enoate
• 884324-34-9
• 2-ammonioethyl 1-[(9z)-9-octadecenoyloxy]-3-(palmitoyloxy)-2-prop Anyl Phosphate

• Inchi： 1S/C39H76NO8P/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-39(42)46-36-37(48-49(43,44)47-34-33-40)35-45-38(41)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,37H,3-16,19-36,40H2,1-2H3,(H,43,44)/b18-17-/t37-/m1/s1
• InChI Key： BLMYNJDXEOSYBR-OTMQOFQLSA-N
• SMILES： P(=O)([O-])(OCC[NH3+])O[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)COC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 717.53085538g/mol
• Monoisotopic Mass: 717.53085538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 49
• Rotatable Bond Count: 40
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphates Diacylglycerophosphates